Cas no 2034541-71-2 (3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea)

3-(4-Cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea is a synthetic organic compound featuring a thiazole core substituted with a cyclohexyl group and a urea linkage modified with a thiophene moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecules due to the presence of heterocyclic components known for their pharmacological relevance. The cyclohexyl group may enhance lipophilicity, while the thiophene and thiazole rings could contribute to binding interactions in biological systems. Its well-defined molecular architecture makes it a candidate for further exploration in drug discovery, especially in targeting enzyme inhibition or receptor modulation. The compound’s purity and stability are critical for research applications.
3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea structure
2034541-71-2 structure
Product Name:3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea
CAS No:2034541-71-2
MF:C16H21N3OS2
MW:335.487440824509
CID:5988288
PubChem ID:121018833
Update Time:2025-10-30

3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

    • 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea
    • AKOS026692798
    • F6512-1963
    • 2034541-71-2
    • 3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea
    • 1-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-3-(thiophen-2-ylmethyl)urea
    • 1-((4-cyclohexylthiazol-2-yl)methyl)-3-(thiophen-2-ylmethyl)urea
    • Inchi: 1S/C16H21N3OS2/c20-16(17-9-13-7-4-8-21-13)18-10-15-19-14(11-22-15)12-5-2-1-3-6-12/h4,7-8,11-12H,1-3,5-6,9-10H2,(H2,17,18,20)
    • InChI Key: MXSBHWIEZCBIHN-UHFFFAOYSA-N
    • SMILES: S1C(CNC(NCC2=CC=CS2)=O)=NC(=C1)C1CCCCC1

Computed Properties

  • Exact Mass: 335.11260465g/mol
  • Monoisotopic Mass: 335.11260465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 111Ų

3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6512-1963-2μmol
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea
2034541-71-2
2μmol
$85.5 2023-09-08
Life Chemicals
F6512-1963-5μmol
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea
2034541-71-2
5μmol
$94.5 2023-09-08
Life Chemicals
F6512-1963-1mg
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea
2034541-71-2
1mg
$81.0 2023-09-08
Life Chemicals
F6512-1963-2mg
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea
2034541-71-2
2mg
$88.5 2023-09-08
Life Chemicals
F6512-1963-3mg
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea
2034541-71-2
3mg
$94.5 2023-09-08
Life Chemicals
F6512-1963-4mg
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea
2034541-71-2
4mg
$99.0 2023-09-08
Life Chemicals
F6512-1963-5mg
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea
2034541-71-2
5mg
$103.5 2023-09-08

Additional information on 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea

Introduction to 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea (CAS No. 2034541-71-2)

3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea (CAS No. 2034541-71-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of urea derivatives and is characterized by its unique structural features, including a cyclohexyl-substituted thiazole moiety and a thiophene ring. These structural elements contribute to its potential therapeutic applications and biological activities, making it a promising candidate for further investigation.

The chemical structure of 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea can be described as follows: it consists of a central urea group flanked by two distinct substituents. The first substituent is a methyl group attached to a 4-cyclohexyl-substituted thiazole ring, while the second substituent is a methyl group attached to a thiophene ring. The presence of these functional groups imparts specific chemical properties and biological activities to the compound.

Recent studies have highlighted the potential of 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound exhibits significant anti-inflammatory activity, which can be attributed to its ability to modulate key inflammatory pathways. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are known to play crucial roles in the pathogenesis of inflammatory diseases.

In addition to its anti-inflammatory effects, 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea has also shown promise in the treatment of neurological disorders. Studies have indicated that this compound possesses neuroprotective properties, which may be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to reduce oxidative stress and prevent neuronal cell death.

The pharmacokinetic properties of 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its oral bioavailability is relatively high, and it demonstrates good plasma stability and low toxicity, making it suitable for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-y l)methylurea in various disease models. Preliminary results from these trials have been promising, with the compound showing significant therapeutic benefits without major adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent for treating inflammatory and neurological disorders.

In conclusion, 3-(4-cyclohexyl-1,3-thiazol -2 -y l)me th yl - 1 -( thi ophen - 2 - y l)me th yl urea (CAS No. 2034541 - 7 1 - 2) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use in clinical settings.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.